Cas no 2228754-09-2 (tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate
• CAS No: 2228754-09-2
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5952898
• PubChem ID: 165710653
• Update Time: 2025-05-21

tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate
• 2228754-09-2
• EN300-1876358
• tert-butyl N-[4-chloro-2-(2-hydroxypropyl)phenyl]carbamate

• Inchi： 1S/C14H20ClNO3/c1-9(17)7-10-8-11(15)5-6-12(10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)
• InChI Key： FKIWFQFAQFTGJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228754-09-2 and Product Name: Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate

The compound with the CAS number 2228754-09-2 and the product name Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which combines a tert-butyl group, a 4-chloro substituent, and a 2-(2-hydroxypropyl)phenylcarbamate moiety. These structural elements contribute to its distinct chemical behavior and reactivity, making it a valuable candidate for various biochemical and pharmacological studies. The tert-butyl group, in particular, is known for its steric hindrance properties, which can influence the compound's solubility, stability, and interaction with biological targets.

The presence of the 4-chloro substituent further enhances the compound's potential as a pharmacophore. Chloro groups are frequently incorporated into drug molecules due to their ability to modulate electronic properties and improve binding affinity to biological receptors. In the context of Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate, this substituent may play a crucial role in determining its efficacy and selectivity in therapeutic applications.

The 2-(2-hydroxypropyl)phenylcarbamate moiety adds another layer of complexity to the compound's structure. This functional group is known for its ability to interact with various biological targets, including enzymes and receptors, thereby influencing pharmacological outcomes. Recent studies have highlighted the importance of hydroxyl-containing groups in enhancing bioavailability and metabolic stability, making this moiety particularly relevant in drug design.

Recent research in medicinal chemistry has demonstrated that compounds incorporating similar structural motifs exhibit promising activities in various therapeutic areas. For instance, derivatives of carbamate have shown potential in treating neurological disorders, inflammation, and infectious diseases. The unique combination of substituents in Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate aligns with these trends, suggesting its potential as a lead compound for further development.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzymes and receptors, indicating its potential as an inhibitor or modulator. The tert-butyl group may contribute to reduced metabolic clearance, while the 4-chloro substituent could enhance binding interactions. These findings are particularly intriguing given the growing interest in structure-based drug design approaches that leverage computational modeling and high-throughput screening.

The synthesis of Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protective group strategies are employed to construct the desired molecular framework efficiently.

One of the key considerations in developing this compound for therapeutic use is its pharmacokinetic profile. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to ensure safety and efficacy. Preclinical studies are underway to assess these parameters, providing critical insights into the compound's potential as a drug candidate.

The role of computational chemistry has become increasingly prominent in the optimization of drug-like molecules like Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate. Molecular docking simulations and quantum mechanical calculations are used to predict binding affinities and interactions with biological targets. These computational approaches complement experimental data, enabling more efficient identification of lead compounds with improved pharmacological properties.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or reduced side effects. Structural modifications can be systematically introduced to optimize key pharmacophoric elements while maintaining overall bioactivity. Such efforts are essential for advancing towards clinical development and eventual therapeutic use.

The broader implications of this research extend beyond individual compounds like Tert-butyl N-4-chloro-2-(2-hydroxypropyl)phenylcarbamate. They contribute to our understanding of how structural features influence biological activity, paving the way for more rational drug discovery strategies. As computational tools continue to evolve and synthetic methodologies improve, the prospects for developing novel therapeutics based on such compounds remain highly promising.